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Introduction
3-Octanol, a secondary fatty alcohol, is a versatile ingredient in the fragrance and perfumery

industry, prized for its unique and natural scent profile.[1][2] Its characteristic earthy,

mushroom-like, and herbaceous aroma lends a touch of nature to a variety of fragrance

compositions.[1][3][4] Naturally occurring in sources such as mushrooms (including boletus,

forestiere, and shiitake) and plants like Mentha arvensis, 3-Octanol is utilized to create

balanced and authentic fragrances.[1] This document provides detailed application notes,

experimental protocols, and quantitative data for the effective use of 3-Octanol in fragrance

research and development.

Physicochemical and Olfactory Properties of 3-
Octanol
A comprehensive understanding of 3-Octanol's properties is essential for its successful

application in perfumery. The following tables summarize key quantitative data.

Table 1: Physicochemical Properties of 3-Octanol
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Property Value Source

Molecular Formula C₈H₁₈O [3]

Molecular Weight 130.23 g/mol [3]

CAS Number 589-98-0 [4]

Appearance Colorless liquid [2]

Boiling Point 174-176 °C Sigma-Aldrich

Vapor Pressure ~1 mmHg (at 20 °C) Sigma-Aldrich

Flash Point 68 °C Sigma-Aldrich

Density 0.818 g/mL (at 25 °C) Sigma-Aldrich

Water Solubility 1.5 g/L (at 25 °C) LookChem

Table 2: Olfactory Profile of 3-Octanol

Parameter Description Source

Odor Type

Earthy, mushroom,

herbaceous, nutty, slightly

woody and minty

[3][4]

Taste Description
Musty, mushroom, earthy,

creamy, dairy (at 5.00 ppm)
[3]

Natural Occurrence

Mushrooms (Boletus,

Shiitake), Mentha arvensis,

Thyme, Pimentos

[1][4]

Applications in Fragrance Compositions
3-Octanol is primarily used as a top to middle note in fragrance creation, contributing a fresh,

natural, and earthy character.[3] Its ability to blend harmoniously with other ingredients makes it

a valuable modifier in various fragrance families.[1]
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Functional Roles of 3-Octanol in Perfumery:
Naturalizer: Imparts a realistic, damp earth or forest floor aroma, enhancing natural-themed

fragrances (e.g., chypre, fougère).

Modifier: Adds complexity and a unique twist to floral, green, and citrus accords. It can cut

through excessive sweetness and add a sophisticated, savory nuance.

Special Effect: Creates novel and intriguing accords, such as petrichor (the smell of rain on

dry earth) or damp cellar notes in niche and artistic perfumery.

The following diagram illustrates the logical relationships in utilizing 3-Octanol in fragrance

formulation.
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Logical workflow for the application of 3-Octanol in fragrance formulation.

Experimental Protocols
Protocol for Sensory Evaluation of 3-Octanol
This protocol outlines a standardized method for the sensory evaluation of 3-Octanol by a

trained panel.

Objective: To characterize the odor profile of 3-Octanol and evaluate its intensity at different

concentrations.

Materials:

3-Octanol (high purity)

Odorless solvent (e.g., dipropylene glycol or ethanol)

Glass vials with PTFE-lined caps

Perfumer's smelling strips

Controlled environment sensory booths

Procedure:

Sample Preparation: Prepare a dilution series of 3-Octanol in the chosen solvent (e.g., 10%,

5%, 1%, 0.1% v/v).

Panelist Selection: Select a panel of at least 10-15 trained assessors, screened for their

olfactory acuity.

Testing Environment: Conduct the evaluation in individual sensory booths with controlled

temperature, humidity, and ventilation to prevent cross-contamination of odors.

Evaluation:

Dip smelling strips into each dilution for a standardized duration (e.g., 2 seconds).

Present the smelling strips to the panelists in a randomized and blind manner.
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Instruct panelists to evaluate the odor at different time intervals (top, middle, and base

notes) and record their descriptions.

Use a rating scale (e.g., 1-9) to score the intensity of the perceived aroma.

Data Analysis: Analyze the collected data to determine the consensus odor profile and the

concentration-intensity relationship.

The following diagram illustrates the workflow for the sensory evaluation protocol.
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Workflow for the sensory evaluation of 3-Octanol.
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Protocol for Gas Chromatography-Olfactometry (GC-O)
Analysis
This protocol describes a general method for identifying the contribution of 3-Octanol to the

overall aroma of a complex fragrance mixture.

Objective: To isolate and characterize the odor of 3-Octanol as it elutes from the gas

chromatograph.

Materials and Equipment:

Gas Chromatograph with a Mass Spectrometer (MS) and an Olfactory Detection Port (ODP)

HP-5MS capillary column (or similar)

Helium carrier gas

Fragrance sample containing 3-Octanol

Trained human assessor

Procedure:

Sample Injection: Inject a suitable amount of the fragrance sample into the GC.

GC Separation: Program the GC oven temperature to effectively separate the volatile

compounds. A typical program might be: start at 37°C, ramp to 100°C at 3.5°C/min, then

ramp to 250°C at 15°C/min.

Effluent Splitting: Split the column effluent between the MS detector and the ODP (e.g., a 1:1

split).

Olfactory Detection: A trained assessor sniffs the effluent at the ODP and provides a

description of the perceived odor and its intensity at different retention times.

Mass Spectrometry Detection: Simultaneously, the MS detector records the mass spectra of

the eluting compounds.
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Data Correlation: Correlate the assessor's perception of a mushroom-like odor with the

retention time and mass spectrum of 3-Octanol to confirm its contribution to the overall

scent.

The following diagram illustrates the experimental workflow for GC-O analysis.
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Experimental workflow for Gas Chromatography-Olfactometry (GC-O) analysis.
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Olfactory Signaling Pathway
The perception of 3-Octanol, like other odorants, is initiated by the binding of the molecule to

specific olfactory receptors in the nasal epithelium. This triggers a cascade of intracellular

events leading to the generation of a neural signal that is interpreted by the brain as a specific

scent.

The following diagram provides a simplified overview of the olfactory signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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